Tetrathionic Acid Tetrathionic Acid Tetrathionic acid is a sulfur oxoacid. It is a conjugate acid of a tetrathionate(1-).
A sulfuric acid dimer, formed by disulfide linkage. This compound has been used to prolong coagulation time and as an antidote in cyanide poisoning.
Brand Name: Vulcanchem
CAS No.: 13760-29-7
VCID: VC0079358
InChI: InChI=1S/H2O6S4/c1-9(2,3)7-8-10(4,5)6/h(H,1,2,3)(H,4,5,6)
SMILES: OS(=O)(=O)SSS(=O)(=O)O
Molecular Formula: H2O6S4
Molecular Weight: 226.3 g/mol

Tetrathionic Acid

CAS No.: 13760-29-7

Main Products

VCID: VC0079358

Molecular Formula: H2O6S4

Molecular Weight: 226.3 g/mol

Tetrathionic Acid - 13760-29-7

CAS No. 13760-29-7
Product Name Tetrathionic Acid
Molecular Formula H2O6S4
Molecular Weight 226.3 g/mol
Standard InChI InChI=1S/H2O6S4/c1-9(2,3)7-8-10(4,5)6/h(H,1,2,3)(H,4,5,6)
Standard InChIKey HPQYKCJIWQFJMS-UHFFFAOYSA-N
SMILES OS(=O)(=O)SSS(=O)(=O)O
Canonical SMILES OS(=O)(=O)SSS(=O)(=O)O
Description Tetrathionic acid is a sulfur oxoacid. It is a conjugate acid of a tetrathionate(1-).
A sulfuric acid dimer, formed by disulfide linkage. This compound has been used to prolong coagulation time and as an antidote in cyanide poisoning.
Related CAS 10101-86-7 (di-hydrochloride salt)
13721-29-4 (di-hydrochloride salt, dihydrate)
13932-13-3 (di-potassium salt)
Synonyms Potassium Tetrathionate
Sodium Tetrathionate
Tetrathionate, Potassium
Tetrathionate, Sodium
Tetrathionic Acid
Tetrathionic Acid, Calcium Salt (1:1)
Tetrathionic Acid, Dipotassium Salt
Tetrathionic Acid, Disodium Salt
Tetrathionic Acid, Disodium Salt, Dihydrate
PubChem Compound 26259
Last Modified Dec 23 2021
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